2-Hydroxyethyl salicylate
2-Hydroxyethyl salicylate
2-hydroxyethyl salicylate is a benzoate ester obtained by the formal condensation of carboxy group of salicylic acid with one of the hydroxy groups of ethylene glycol It is a member of phenols, a primary alcohol and a member of salicylates. It derives from an ethylene glycol and a salicylic acid.
Glycol salicylate, also known as 2-hydroxyethyl salicylate, is a benzoate ester formed from the condensation of the carboxy group of salicylic acid with one of the hydroxy groups of ethylene glycol. It is found as an active ingredient and topical analgesic in patches used to provide relief for mild to moderate muscle and joint pain. This drug belongs to the salicylate group of drugs, which are used as analgesic agents for the treatment of mild to moderate pain. Glycol salicylate (GS), composed of salicylic acid (SA) and ethylene glycol, is a non-steroidal anti-inflammatory drug. This ingredient is an important component of many topical creams and sprays for the relief of aches, pains, and stiffness of the muscles, joints, and tendons.
Glycol salicylate, also known as 2-hydroxyethyl salicylate, is a benzoate ester formed from the condensation of the carboxy group of salicylic acid with one of the hydroxy groups of ethylene glycol. It is found as an active ingredient and topical analgesic in patches used to provide relief for mild to moderate muscle and joint pain. This drug belongs to the salicylate group of drugs, which are used as analgesic agents for the treatment of mild to moderate pain. Glycol salicylate (GS), composed of salicylic acid (SA) and ethylene glycol, is a non-steroidal anti-inflammatory drug. This ingredient is an important component of many topical creams and sprays for the relief of aches, pains, and stiffness of the muscles, joints, and tendons.
Brand Name:
Vulcanchem
CAS No.:
87-28-5
VCID:
VC0006610
InChI:
InChI=1S/C9H10O4/c10-5-6-13-9(12)7-3-1-2-4-8(7)11/h1-4,10-11H,5-6H2
SMILES:
C1=CC=C(C(=C1)C(=O)OCCO)O
Molecular Formula:
C₉H₁₀O₄
Molecular Weight:
182.17 g/mol
2-Hydroxyethyl salicylate
CAS No.: 87-28-5
Inhibitors
VCID: VC0006610
Molecular Formula: C₉H₁₀O₄
Molecular Weight: 182.17 g/mol
CAS No. | 87-28-5 |
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Product Name | 2-Hydroxyethyl salicylate |
Molecular Formula | C₉H₁₀O₄ |
Molecular Weight | 182.17 g/mol |
IUPAC Name | 2-hydroxyethyl 2-hydroxybenzoate |
Standard InChI | InChI=1S/C9H10O4/c10-5-6-13-9(12)7-3-1-2-4-8(7)11/h1-4,10-11H,5-6H2 |
Standard InChIKey | LVYLCBNXHHHPSB-UHFFFAOYSA-N |
SMILES | C1=CC=C(C(=C1)C(=O)OCCO)O |
Canonical SMILES | C1=CC=C(C(=C1)C(=O)OCCO)O |
Boiling Point | 166 |
Melting Point | 25 37.0 °C |
Description | 2-hydroxyethyl salicylate is a benzoate ester obtained by the formal condensation of carboxy group of salicylic acid with one of the hydroxy groups of ethylene glycol It is a member of phenols, a primary alcohol and a member of salicylates. It derives from an ethylene glycol and a salicylic acid. Glycol salicylate, also known as 2-hydroxyethyl salicylate, is a benzoate ester formed from the condensation of the carboxy group of salicylic acid with one of the hydroxy groups of ethylene glycol. It is found as an active ingredient and topical analgesic in patches used to provide relief for mild to moderate muscle and joint pain. This drug belongs to the salicylate group of drugs, which are used as analgesic agents for the treatment of mild to moderate pain. Glycol salicylate (GS), composed of salicylic acid (SA) and ethylene glycol, is a non-steroidal anti-inflammatory drug. This ingredient is an important component of many topical creams and sprays for the relief of aches, pains, and stiffness of the muscles, joints, and tendons. |
Solubility | 13.1 g/L 0.07 M |
Synonyms | ethyleneglycolmonosalicylic acid ester glycol monosalicylate glycol salicylate hydroxyethyl salicylate Menthoneurin |
Reference | [1]. Kai Xi, et al. Cosmetic use of salicylic acid derivatives. US 20150148320 A1. |
PubChem Compound | 6880 |
Last Modified | Nov 11 2021 |
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